![molecular formula C11H19NO5 B6164253 rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis CAS No. 2306245-63-4](/img/no-structure.png)
rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis
Overview
Description
Rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis (Rac-TBOA) is an important organic compound with wide-ranging applications in both scientific research and laboratory experiments. Rac-TBOA is a chiral molecule that has been used for the synthesis of a variety of compounds, including amino acids and peptides. Additionally, Rac-TBOA has been used to study the mechanism of action and biochemical and physiological effects of various drugs. In this article, we will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of Rac-TBOA.
Scientific Research Applications
Rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has been widely used in scientific research for the synthesis of a variety of compounds, including amino acids, peptides, and other organic molecules. Additionally, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has been used to study the mechanism of action and biochemical and physiological effects of various drugs. For example, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has been used to study the action of serotonin reuptake inhibitors, which are used to treat depression. rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has also been used to study the structure-activity relationships of various drugs, as well as the effects of drugs on the central nervous system.
Mechanism of Action
Rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis is an organic compound that has been used to study the mechanism of action of various drugs. The mechanism of action of rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis is not fully understood, but it is thought to act as an agonist at serotonin receptors in the central nervous system. This means that rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis can bind to serotonin receptors and activate them, resulting in an increase in serotonin levels in the brain. This can have a variety of effects, including the modulation of mood, sleep, and appetite.
Biochemical and Physiological Effects
rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has been used to study the biochemical and physiological effects of various drugs. rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has been shown to modulate the activity of serotonin receptors in the central nervous system, resulting in an increase in serotonin levels in the brain. This can have a variety of effects, including the modulation of mood, sleep, and appetite. Additionally, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has been shown to have anti-inflammatory and anti-oxidant effects, which may be beneficial for treating a variety of diseases and conditions.
Advantages and Limitations for Lab Experiments
Rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis has several advantages for use in laboratory experiments. For example, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis is a relatively stable compound, which makes it well-suited for use in a variety of laboratory experiments. Additionally, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis can be synthesized in a variety of ways, making it easy to obtain and use in experiments. However, there are some limitations to the use of rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis in laboratory experiments. For example, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis is a relatively expensive compound, which can limit its use in some experiments. Additionally, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis is a chiral molecule, which can make it difficult to obtain the desired product in some experiments.
Future Directions
There are a number of potential future directions for the use of rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis in scientific research and laboratory experiments. For example, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis could be used to study the mechanism of action and biochemical and physiological effects of new drugs. Additionally, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis could be used to synthesize a variety of compounds, such as amino acids and peptides. Furthermore, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis could be used to study the structure-activity relationships of various drugs, as well as the effects of drugs on the central nervous system. Finally, rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis could be used to develop new anti-inflammatory and anti-oxidant compounds, which could be used to treat a variety of diseases and conditions.
Synthesis Methods
Rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis can be synthesized using a variety of methods. The most common method of synthesis involves the reaction of tert-butyloxycarbonyl chloride (TBOCl) with an amine in the presence of an acid catalyst. This reaction produces a tert-butyloxycarbonylamino (TBOA) intermediate, which can then be further reacted with a suitable carboxylic acid to form rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis. The reaction is typically carried out in an organic solvent such as dichloromethane or toluene, and the reaction time and temperature can be adjusted to optimize the yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis involves the protection of the amine group, followed by the formation of the oxane ring and the introduction of the carboxylic acid group. The final step involves the removal of the protecting group to obtain the target compound.", "Starting Materials": [ "tert-butyl carbamate", "3-hydroxypropanoic acid", "ethyl chloroacetate", "sodium hydride", "3-hydroxy-5-iodopentane", "triethylamine", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "tert-butyl carbamate is reacted with 3-hydroxypropanoic acid in the presence of ethyl chloroacetate and sodium hydride to form the protected amino acid intermediate", "the protected amino acid intermediate is then reacted with 3-hydroxy-5-iodopentane in the presence of triethylamine to form the oxane ring", "the resulting intermediate is then treated with acetic anhydride and sodium hydroxide to introduce the carboxylic acid group", "finally, the protecting group is removed using hydrochloric acid in diethyl ether and the product is obtained by precipitation in water" ] } | |
CAS RN |
2306245-63-4 |
Product Name |
rac-(3R,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid, cis |
Molecular Formula |
C11H19NO5 |
Molecular Weight |
245.3 |
Purity |
0 |
Origin of Product |
United States |
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